Cas no 1060313-15-6 (2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide)

• Product Name: 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
• CAS No: 1060313-15-6
• MF: C₂₀H₁₇ClN₂O₂S
• MW: 384.879182577133
• CID: 5759755
• Update Time: 2025-06-15

2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-[(2-chlorobenzoyl)amino]-N-(2-thienylmethyl)-
• 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide

• Inchi： 1S/C20H17ClN2O2S/c21-18-6-2-1-5-17(18)20(25)23-15-9-7-14(8-10-15)12-19(24)22-13-16-4-3-11-26-16/h1-11H,12-13H2,(H,22,24)(H,23,25)
• InChI Key： YOHUPBAFQFCPSI-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2SC=CC=2)=O)=CC=C(NC(=O)C2=CC=CC=C2Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide

Professional Introduction to 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS No. 1060313-15-6)

2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide, a compound with the CAS number 1060313-15-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a benzamide core, a chloro substituent, and a thiophenyl moiety, makes it a versatile candidate for further investigation.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. In particular, the incorporation of a chloro group at the second position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the thiophenyl ring introduces an aromatic system that can interact with biological targets through π-stacking and hydrogen bonding interactions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiophenyl group in 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide not only contributes to its structural complexity but also provides opportunities for selective binding to biological targets. This compound has been investigated for its potential role in modulating enzyme activity and receptor interactions, which are key mechanisms in many disease pathways.

In vitro studies have demonstrated that this compound exhibits promising pharmacological properties. For instance, it has shown inhibitory activity against certain enzymes that are implicated in inflammatory responses and cancer progression. The carbamoyl group within the molecule plays a crucial role in these interactions by forming hydrogen bonds with amino acid residues in the active sites of target enzymes. This interaction is further enhanced by the presence of the methyl group adjacent to the carbamoyl moiety, which increases the compound's solubility and bioavailability.

The structural features of 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide also make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can fine-tune its pharmacological profile to improve efficacy and reduce side effects. For example, replacing the chloro substituent with another functional group could alter its metabolic stability and binding affinity to biological targets.

Advances in computational chemistry have enabled more efficient screening of compounds like 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide for potential therapeutic applications. Molecular docking simulations have been used to predict how this compound interacts with various biological targets, providing insights into its mechanism of action. These simulations have helped identify key residues on target proteins that are critical for binding and have guided the design of more potent derivatives.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this molecule with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. Additionally, modern chromatographic methods have enabled efficient purification of intermediates and final products.

Future research on 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide is likely to focus on its pharmacokinetic properties and potential clinical applications. Studies are underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies will provide crucial data for assessing its suitability for further development into a therapeutic agent.

The growing interest in heterocyclic compounds as drug candidates underscores their importance in modern medicine. The unique structural features of 2-chloro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide make it a valuable asset in the pharmaceutical chemist's toolkit. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of novel therapeutics.